Cas no 1515809-73-0 (3-Fluorothiophene-4-acetic acid)

• Product Name: 3-Fluorothiophene-4-acetic acid
• CAS No: 1515809-73-0
• MF: C₆H₅FO₂S
• MW: 160.166104078293
• CID: 5404231
• Update Time: 2025-06-08

3-Fluorothiophene-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluorothiophene-4-acetic acid

• Inchi： 1S/C6H5FO2S/c7-5-3-10-2-4(5)1-6(8)9/h2-3H,1H2,(H,8,9)
• InChI Key： BEUYWHOLSAXOSQ-UHFFFAOYSA-N
• SMILES： C1SC=C(F)C=1CC(O)=O

Additional information on 3-Fluorothiophene-4-acetic acid

Introduction to 3-Fluorothiophene-4-acetic acid (CAS No. 1515809-73-0)

3-Fluorothiophene-4-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1515809-73-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene family, characterized by a sulfur-containing five-membered ring, with a fluorine substituent at the 3-position and a carboxylic acid group at the 4-position. The unique structural features of 3-Fluorothiophene-4-acetic acid make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The incorporation of fluorine into organic molecules is a well-established strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In the case of 3-Fluorothiophene-4-acetic acid, the fluorine atom at the 3-position of the thiophene ring contributes to its electronic properties, influencing its reactivity and interactions with biological targets. The presence of a carboxylic acid group at the 4-position further enhances its utility as a synthetic precursor, allowing for facile derivatization through esterification, amidation, or other functional group transformations.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-Fluorothiophene-4-acetic acid as a scaffold for designing small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated its applicability in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The fluorine substituent has been shown to improve binding interactions by increasing lipophilicity and reducing susceptibility to enzymatic degradation, thereby enhancing the overall efficacy of drug candidates.

Moreover, 3-Fluorothiophene-4-acetic acid has been explored in the synthesis of antiviral and antibacterial agents. The structural motif of thiophene derivatives is known to exhibit potent activity against a range of pathogens due to its ability to disrupt essential biological processes. Research has indicated that compounds incorporating fluorinated thiophene rings can exhibit improved resistance to drug resistance mechanisms, making them promising candidates for next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Among these, thiophene derivatives have shown particular promise due to their diverse biological activities and synthetic versatility. 3-Fluorothiophene-4-acetic acid stands out as a versatile building block that can be modified to produce novel compounds with tailored pharmacological properties. Its role in generating structurally diverse libraries has been instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development.

In addition to its pharmaceutical applications, 3-Fluorothiophene-4-acetic acid has found utility in materials science and agrochemical research. The unique electronic properties of fluorinated thiophenes make them attractive for developing organic semiconductors and liquid crystal materials. Furthermore, their incorporation into agrochemical formulations has shown potential in creating more effective pesticides with reduced environmental impact.

The synthesis of 3-Fluorothiophene-4-acetic acid typically involves multi-step organic reactions starting from commercially available precursors such as thiophene derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluorine atoms into complex molecular frameworks with high selectivity and yield.

Recent studies have also highlighted the role of 3-Fluorothiophene-4-acetic acid in exploring new chemical space for drug discovery. By leveraging its structural flexibility, researchers have been able to generate novel analogs with enhanced biological activity and improved pharmacokinetic profiles. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The growing interest in fluorinated heterocycles underscores their significance as pharmacologically relevant moieties. 3-Fluorothiophene-4-acetic acid exemplifies how structural modifications can lead to compounds with unique properties that are well-suited for addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry and chemical biology.

In conclusion, 3-Fluorothiophene-4-acetic acid (CAS No. 1515809-73-0) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a synthetic intermediate and pharmacological scaffold continues to drive innovation in drug discovery and material science. With ongoing research efforts aimed at expanding its applications, this compound is poised to make significant contributions to future advancements in healthcare and technology.